1-(4-Benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-amine

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-amine
• InChI: InChI=1S/C18H25N3S/c1-15(19)18(17-8-5-13-22-17)21-11-9-20(10-12-21)14-16-6-3-2-4-7-16/h2-8,13,15,18H,9-12,14,19H2,1H3
• InChI Key: XSKAVNAYEIVLKN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=CS1)N2CCN(CC2)CC3=CC=CC=C3)N
• Molecular Formula: C18H25N3S
• Molecular Weight: 315.5 g/mol

Description

1-(4-Benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-amine, also known as BZP-T, is a synthetic compound that belongs to the family of piperazine derivatives. It is a psychoactive drug that has been used as a recreational drug due to its stimulant and euphoric effects. However, the focus of

Scientific Research Applications

Synthesis and Biological Evaluation

• A study by Pessoa‐Mahana et al. (2012) discusses the synthesis of novel benzo[b]thiophen-2-yl-3-(4-arylpiperazin-1-yl)-propan-1-one derivatives and their affinity towards 5-HT1A receptors. The study focuses on the influence of arylpiperazine moiety and benzo[b]thiophene ring substitutions on binding affinity (Pessoa‐Mahana et al., 2012).

Design and Synthesis for Pharmaceutical Applications

• Yang Jing (2010) designed and synthesized novel N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propyl]acetamide derivatives, starting from N-methyl-3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propan-1-amine (Yang Jing, 2010).

Generation of Structurally Diverse Libraries

• Research by G. Roman (2013) utilized 3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride as a starting material to generate a structurally diverse library of compounds, including dithiocarbamates, thioethers, and various NH-azoles (G. Roman, 2013).

Antimicrobial Activity

• A study by Mandala et al. (2013) synthesized a series of novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-one, showing significant antibacterial and antifungal activity (Mandala et al., 2013).

Dual Action in Antidepressants

• L. Orus et al. (2002) synthesized some benzo[b]thiophene derivatives to obtain new dual antidepressant drugs. These compounds showed affinity for in vitro 5-HT1A receptor and serotonin reuptake inhibition (L. Orus et al., 2002).

Microwave Assisted Synthesis and Antibacterial Activity

• A study by Ram C.Merugu et al. (2010) focused on microwave-assisted synthesis of benzyl piperazine with pyrimidine and isoindolinedione derivatives, exhibiting antibacterial activity (Ram C.Merugu et al., 2010).

Stereochemical Assignment via X-ray Diffraction

• Research by K. Christensen et al. (2011) on benzyl (RS,RS,RS)-7-phenylbicyclo[5.1.0]octan-2-ylcarbamate and related compounds provides structural insights through single crystal X-ray diffraction (K. Christensen et al., 2011).

Synthesis and Biological Properties

• The synthesis and biological properties, including anti-inflammatory and analgesic activities of various derivatives, were explored by Gevorgyan et al. (2017) (Gevorgyan et al., 2017).